Cas no 161346-30-1 (methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride)

• Product Name: methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride
• CAS No: 161346-30-1
• MF: C₅H₉ClF₃NO₂
• MW: 207.578671216965
• CID: 6789785
• PubChem ID: 167738525
• Update Time: 2025-10-08

methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-25984955
• 161346-30-1
• methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride

• Inchi： 1S/C5H8F3NO2.ClH/c1-4(9,3(10)11-2)5(6,7)8;/h9H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： YCFVWFPXOOLBJA-PGMHMLKASA-N
• SMILES： Cl.FC([C@](C(=O)OC)(C)N)(F)F

Computed Properties

• Exact Mass: 207.0273907g/mol
• Monoisotopic Mass: 207.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride

Methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate Hydrochloride: A Comprehensive Overview

Methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 161346-30-1, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound includes a chiral center, which is crucial for its biological activity and specificity. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it an attractive candidate for further investigation.

The synthesis of methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the trifluoromethylated intermediate, followed by the introduction of the amino group and subsequent esterification. The final step involves hydrochlorination to yield the hydrochloride salt, which improves the compound's solubility and stability. Advanced techniques such as asymmetric synthesis are employed to ensure high enantiomeric purity, which is critical for pharmaceutical applications.

Recent research has demonstrated the compound's potential in various therapeutic areas. Its structural features make it a promising candidate for the development of novel antibiotics and anti-inflammatory agents. Studies have shown that compounds with similar structural motifs exhibit significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. Additionally, the fluorine atoms in the molecule contribute to its ability to interact with biological targets more effectively, thereby enhancing its pharmacological properties.

In vitro studies have revealed that methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings suggest its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary animal models have shown encouraging results regarding its safety and efficacy profile. These preclinical data support further clinical investigation to evaluate its therapeutic potential in human populations.

The compound's chiral center is a key feature that influences its biological activity. The (R) configuration at the stereogenic center is critical for achieving the desired pharmacological effects. Research into stereoselective synthesis has enabled chemists to produce enantiomerically pure forms of this compound, which is essential for minimizing unwanted side effects and maximizing therapeutic efficacy. Techniques such as chiral resolution and enzymatic resolution are commonly employed to achieve high levels of enantiomeric purity.

The role of fluorine atoms in enhancing metabolic stability is another area of interest. Fluorinated compounds often exhibit improved bioavailability due to their resistance to degradation by metabolic enzymes. This property makes methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride a valuable building block for drug design. By incorporating fluorine atoms into drug molecules, chemists can extend their half-life and improve their overall pharmacokinetic profile.

Industrial-scale production of methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride requires careful optimization to ensure cost-effectiveness and scalability. Process chemists focus on developing efficient synthetic routes that minimize waste and maximize yield. Green chemistry principles are increasingly being applied to reduce the environmental impact of pharmaceutical manufacturing processes. This includes using sustainable raw materials and optimizing reaction conditions to reduce energy consumption.

The future prospects for methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride are promising. Ongoing research aims to explore its potential in additional therapeutic areas beyond antibiotics and anti-inflammatory agents. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. Regulatory agencies also play a crucial role in ensuring that new drugs meet stringent safety and efficacy standards before they reach patients.

In conclusion, methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the chiral center and fluorine atoms, contribute to its biological activity and pharmacological properties. Advances in synthetic chemistry and preclinical research continue to expand our understanding of this compound's therapeutic potential. As further studies are conducted, methyl (2R)-2-amino-3,3,3-trifluoro-2-methylpropanoate hydrochloride is poised to play an important role in the development of novel treatments for various diseases.